Cas no 117591-81-8 (Coronarin E)

• Product Name: Coronarin E
• CAS No: 117591-81-8
• MF: C₂₀H₂₈O
• MW: 284.435726165771
• CID: 225674
• PubChem ID: 9971144
• Update Time: 2025-04-19

Coronarin E Chemical and Physical Properties

Names and Identifiers

• Coronarin E
• Furan,3-[(1E)-2-[(1S,4aS,8aS)-decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]ethenyl]-
• (+)-Coronarin E
• Furan,3-[2-(decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl)ethenyl]-, [1S-[1a(E),4ab,8aa]]-
• [ "15", "16-Epoxy-8(17)", "11", "13(16)", "14-labdatetraene" ]
• Coranorin E
• CHEMBL109252
• F92924
• 3-(Ethoxy(ethyl)amino)propan-1-ol
• AKOS032948621
• FS-10193
• 117591-81-8
• 3-[(E)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]furan
• CS-0023969
• HY-N3633
• 15
• DA-52060

• MDL： MFCD00010555
• Inchi： 1S/C20H28O/c1-15-6-9-18-19(2,3)11-5-12-20(18,4)17(15)8-7-16-10-13-21-14-16/h7-8,10,13-14,17-18H,1,5-6,9,11-12H2,2-4H3/b8-7+/t17-,18-,20+/m0/s1
• InChI Key： QXVXYNOIXUIXBI-NDLVVHCESA-N
• SMILES： O1C=CC(=C1)/C=C/[C@H]1C(=C)CC[C@H]2C(C)(C)CCC[C@@]21C

Computed Properties

• Exact Mass: 284.214015512g/mol
• Monoisotopic Mass: 284.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 806.5±75.0 °C at 760 mmHg
• Flash Point: 441.5±37.1 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Coronarin E Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylarylamines